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Compound of Interest

Compound Name: Ethyl 2-octynoate

Cat. No.: B080503

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
Ethyl 2-octynoate. Adherence to these procedures is essential for ensuring personal safety
and regulatory compliance within a laboratory setting. Ethyl 2-octynoate is classified as a skin
sensitizer and requires careful handling to prevent adverse health effects.

Hazard Identification and Quantitative Data

Ethyl 2-octynoate may cause an allergic skin reaction and is categorized as a skin sensitizer,
category 1A.[1] Itis crucial to handle this chemical with appropriate protective measures to
avoid direct contact.
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Property Value

Molecular Formula C10H1602

Molecular Weight 168.23 g/mol [1]

CAS Number 10519-20-7[2]

Boiling Point 206 - 208 °C / 402.8 - 406.4 °F @ 760 mmHg
Flash Point 75°C /167 °F

Specific Gravity 0.868

Vapor Pressure 0.2 mmHg @ 25 °C

Appearance Colorless liquid

Odor Sweet

Personal Protective Equipment (PPE)

The primary defense against exposure to Ethyl 2-octynoate is the correct selection and use of
personal protective equipment.
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PPE Category

Routine Handling in a
Fume Hood

Spill Cleanup or Handling
Outside a Fume Hood

Eye/Face Protection

Chemical safety goggles or
safety glasses with side
shields.[3]

Tightly fitting chemical safety

goggles and a face shield.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[4] Double
gloving is recommended for

extended contact.[4]

Heavy-duty, chemical-resistant
gloves (e.g., Butyl rubber or
Viton™),

Body Protection

A standard laboratory coat,
fully buttoned.[4]

A chemical-resistant apron or
coveralls over a laboratory
coat.

Respiratory Protection

Not typically required when
handled within a certified

chemical fume hood.

A NIOSH-approved respirator
with an organic vapor

cartridge.[3]

Operational Plan: Safe Handling of Ethyl 2-

octynoate

This step-by-step protocol ensures the safe handling of Ethyl 2-octynoate during routine

laboratory procedures.

Preparation

e Ensure a certified chemical fume hood is operational.

o Verify that a safety shower and eyewash station are accessible and unobstructed.

o Gather all necessary materials, including Ethyl 2-octynoate, appropriate glassware, and

required PPE.

Donning PPE

e Put on a laboratory coat, ensuring it is fully buttoned.
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Don chemical safety goggles.

Wash hands thoroughly and dry them.

Put on the inner pair of nitrile gloves.

Put on the outer pair of nitrile gloves.

Handling Procedure

e Conduct all manipulations of Ethyl 2-octynoate inside the chemical fume hood to minimize
inhalation exposure.

» Avoid direct contact with skin and eyes.[3]
o Use appropriate, clean glassware and equipment to prevent spills.

o Keep containers of Ethyl 2-octynoate closed when not in use.

Doffing PPE

+ Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out.

Remove the laboratory coat, folding the contaminated side inward.

Remove safety goggles.

Remove the inner pair of gloves using the same peeling technique.

Wash hands thoroughly with soap and water.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]
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» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
[5] If skin irritation or a rash occurs, get medical advice.[6] Remove contaminated clothing.[6]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes,
including under the eyelids, and consult a physician.[5]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[5]

Spill Response

 |solate the Area: Evacuate unnecessary personnel from the spill area.

o Ventilate: Ensure adequate ventilation. For large spills, a NIOSH-approved respirator may be
necessary.[3]

» Containment: Use an inert absorbent material such as sand, earth, or vermiculite to soak up
the spill.[3] Do not use combustible materials like sawdust.

o Cleanup: Collect the absorbent material into a covered and labeled metal container for
disposal.[3]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Ethyl 2-octynoate and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation

o Collect all liquid Ethyl 2-octynoate waste in a designated, leak-proof, and clearly labeled
hazardous waste container. The container should be compatible with organic esters.

o Do not mix Ethyl 2-octynoate waste with other waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

Contaminated Materials
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» Dispose of any materials that have come into contact with Ethyl 2-octynoate, such as
pipette tips, contaminated gloves, and absorbent pads, in a designated solid hazardous
waste container.

Labeling

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "Ethyl 2-
octynoate," and the associated hazards (e.g., "Skin Sensitizer," "Irritant").

Storage and Pickup

o Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste
accumulation area.

« Arrange for waste pickup through your institution's EHS department.

Experimental Workflow Visualization

The following diagram illustrates the key steps for the safe handling and disposal of Ethyl 2-
octynoate.
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Workflow for Safe Handling and Disposal of Ethyl 2-octynoate
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Caption: Workflow for the safe handling and disposal of Ethyl 2-octynoate.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b080503?utm_src=pdf-body-img
https://www.benchchem.com/product/b080503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b080503?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/66338
https://www.chemicalbook.com/msds/ethyl-2-octynoate.htm
https://mcvts-nj.newlook.safeschoolssds.com/document/repo/2ee62bd8-ca83-4cbb-ac6f-36a0a7f4d825
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Ethyl_Octanoate.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/methyl-2-octynoate.htm
https://www.benchchem.com/product/b080503#personal-protective-equipment-for-handling-ethyl-2-octynoate
https://www.benchchem.com/product/b080503#personal-protective-equipment-for-handling-ethyl-2-octynoate
https://www.benchchem.com/product/b080503#personal-protective-equipment-for-handling-ethyl-2-octynoate
https://www.benchchem.com/product/b080503#personal-protective-equipment-for-handling-ethyl-2-octynoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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